N-[(3-Bromophenyl)methyl]-1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide

• IUPAC Name: N-[(3-bromophenyl)methyl]-1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H18BrClN2O2/c20-15-6-3-4-13(10-15)11-22-19(25)17-8-9-18(24)23(17)12-14-5-1-2-7-16(14)21/h1-7,10,17H,8-9,11-12H2,(H,22,25)
• InChI Key: OERFPJWKOKZUFB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1C(=O)NCC2=CC(=CC=C2)Br)CC3=CC=CC=C3Cl
• Molecular Formula: C19H18BrClN2O2
• Molecular Weight: 421.7 g/mol

Description

“N-[(3-Bromophenyl)methyl]-1-[(2-chlorophenyl)methyl]-5-oxopyrrolidine-2-carboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom and four carbon atoms. The compound also contains bromophenyl and chlorophenyl groups, which are aromatic rings with bromine and chlorine substituents, respectively.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, along with the attached bromophenyl and chlorophenyl groups. The exact structure would depend on the specific locations of these groups on the pyrrolidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the bromine and chlorine atoms could increase the compound’s reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing aromatic rings with halogen substituents have been studied for their potential antimicrobial and antiproliferative activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential uses, such as its potential antimicrobial and antiproliferative activities. Additionally, research could be conducted to optimize its synthesis and to better understand its physical and chemical properties.